![molecular formula C8H5F3N4O B6249151 5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-amine CAS No. 1602386-00-4](/img/no-structure.png)
5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-amine
Description
The compound “5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-amine” is a derivative of pyridine, a heterocyclic compound . It is an important raw material and intermediate used in organic synthesis, agrochemical, pharmaceutical, and dyestuff field .
Synthesis Analysis
The synthesis of this compound involves the introduction of trifluoromethyl groups within other molecules . This is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of this compound includes a pyridine ring substituted with a trifluoromethyl group . The pyridine ring is further linked to a cyanoacetate group via an ethyl bridge.Chemical Reactions Analysis
The biological activities of trifluoromethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . To develop compounds with unique biological properties, hydrogen is commonly replaced with fluorine .Safety and Hazards
The compound may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation.
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-amine' involves the reaction of 2-amino-5-(trifluoromethyl)pyridine with ethyl chloroformate to form ethyl 2-(5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-yl carbamate, which is then treated with hydrazine hydrate to yield the final product.", "Starting Materials": [ "2-amino-5-(trifluoromethyl)pyridine", "ethyl chloroformate", "hydrazine hydrate" ], "Reaction": [ "Step 1: 2-amino-5-(trifluoromethyl)pyridine is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 2-(5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-yl carbamate.", "Step 2: The resulting ethyl carbamate is then treated with hydrazine hydrate in ethanol to yield the final product, 5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-amine." ] } | |
CAS RN |
1602386-00-4 |
Product Name |
5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-amine |
Molecular Formula |
C8H5F3N4O |
Molecular Weight |
230.1 |
Purity |
95 |
Origin of Product |
United States |
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